1-(4-Hydroxy-3-methoxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H21NO6
• Molecular Weight: 443.4 g/mol
• IUPAC Name: 1-(4-hydroxy-3-methoxyphenyl)-2-[(4-methoxyphenyl)methyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H21NO6/c1-31-17-10-7-15(8-11-17)14-27-23(16-9-12-19(28)21(13-16)32-2)22-24(29)18-5-3-4-6-20(18)33-25(22)26(27)30/h3-13,23,28H,14H2,1-2H3
• InChI Key: PKJSCLMBYQMNER-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=C(C=C5)O)OC

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, characterized by a fused chromene-pyrrole-dione scaffold. Its structure features a 4-hydroxy-3-methoxyphenyl substituent at position 1 and a 4-methoxybenzyl group at position 2. The compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions, achieving yields of 43–86% depending on substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Hydroxy-3-methoxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the chromeno[2,3-c]pyrrole core: This can be achieved through a cyclization reaction involving a suitable precursor.

Introduction of the hydroxy and methoxy groups: These functional groups can be introduced through electrophilic aromatic substitution reactions.

Attachment of the benzyl group: This step may involve a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of such complex compounds often requires optimization of reaction conditions to ensure high yield and purity. This may involve:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure: Control of temperature and pressure to favor desired reaction pathways.

Purification: Techniques such as chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

1-(4-Hydroxy-3-methoxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxy groups to carbonyl groups.

Reduction: Reduction of carbonyl groups to alcohols.

Substitution: Electrophilic or nucleophilic substitution reactions on the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), Chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4), Lithium aluminum hydride (LiAlH4).

Substitution Reagents: Halogens (Cl2, Br2), Nucleophiles (NH3, OH-).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Research has indicated that compounds with similar structures exhibit promising anticancer properties. For instance, derivatives of chromeno-pyrrole compounds have been evaluated for their ability to inhibit cancer cell proliferation. A study demonstrated that specific modifications to the chromeno-pyrrole backbone enhanced cytotoxicity against various cancer cell lines, suggesting that 1-(4-Hydroxy-3-methoxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione could be a lead compound for further development in anticancer therapies .

Neuroprotective Effects
The neuroprotective potential of similar compounds has been explored in the context of neurodegenerative diseases. Research indicates that chromeno-pyrrole derivatives can modulate neuroinflammatory pathways and reduce oxidative stress in neuronal cells. This suggests that 1-(4-Hydroxy-3-methoxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may also possess neuroprotective properties worth investigating further .

Materials Science Applications

Organic Electronics
The unique electronic properties of 1-(4-Hydroxy-3-methoxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione make it a candidate for applications in organic electronics. Its ability to act as a charge transport material can be advantageous in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic devices. Studies have shown that incorporating such compounds into device architectures can improve efficiency and stability .

Environmental Applications

Photodegradation of Pollutants
Recent studies have focused on the use of chromeno-pyrrole derivatives in environmental remediation. The compound's ability to absorb UV light can facilitate the photodegradation of organic pollutants in aqueous solutions. This property is particularly useful for developing sustainable methods for water purification and environmental cleanup efforts .

Case Studies

Study	Application	Findings
	Anticancer Activity	Demonstrated cytotoxic effects on cancer cell lines with IC50 values significantly lower than control compounds.
	Neuroprotection	Showed reduction in oxidative stress markers in neuronal cultures treated with chromeno-pyrrole derivatives.
	Organic Electronics	Achieved improved charge mobility when incorporated into OLED devices compared to traditional materials.
	Photodegradation	Effective degradation of common pollutants under UV light exposure with a notable reduction in concentration over time.

Mechanism of Action

The mechanism of action of 1-(4-Hydroxy-3-methoxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibition or activation of specific enzymes.

Receptors: Binding to receptors to modulate their activity.

Pathways: Affecting signaling pathways involved in cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

Key structural analogs include:

Compound Name	Position 1 Substituent	Position 2 Substituent	Key Differences
Target Compound	4-Hydroxy-3-methoxyphenyl	4-Methoxybenzyl	Reference compound
1-(4-Hydroxy-3-methoxyphenyl)-2-(5-methylpyridin-2-yl) analog	4-Hydroxy-3-methoxyphenyl	5-Methylpyridin-2-yl	Pyridine ring introduces nitrogen, altering polarity and hydrogen-bonding capacity.
1-(4-Methoxyphenyl)-2-(3-morpholinylpropyl) analog	4-Methoxyphenyl	3-Morpholinylpropyl	Morpholine group enhances solubility and potential for targeting neurological pathways.

Impact of Substituents:

• Polarity and Solubility: The target compound’s hydroxyl and methoxy groups increase hydrophilicity compared to analogs with nonpolar alkyl chains (e.g., 2-phenyl or 2-allyl derivatives). Pyridinyl or morpholinyl substituents (as in ) further modulate solubility via heteroatom interactions.
• Synthetic Accessibility: Methoxy and hydroxy groups are compatible with the multicomponent synthesis protocol, requiring moderate heating (15–60 min) . Bulkier or electron-deficient substituents (e.g., halogens) may necessitate longer reaction times or lower yields .

Physicochemical Properties

Property	Target Compound	5-Methylpyridinyl Analog	Morpholinylpropyl Analog
Molecular Weight	~435 g/mol	~432 g/mol	~478 g/mol
LogP (Predicted)	~2.8	~2.5	~1.9
Hydrogen Bond Donors	2 (hydroxyl)	2 (hydroxyl)	1 (morpholine)
Hydrogen Bond Acceptors	7	8	9

The morpholinylpropyl analog’s lower LogP and higher hydrogen bond acceptors suggest enhanced aqueous solubility, while the pyridinyl analog’s nitrogen-rich structure may improve membrane permeability .

Biological Activity

The compound 1-(4-Hydroxy-3-methoxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CAS No. 1080-12-2) is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its antioxidant properties, potential therapeutic applications, and relevant synthesis methodologies.

Chemical Structure and Properties

The chemical formula of the compound is $C_{18}H_{18}N_{2}O_{5}$, with a molecular weight of approximately 342.35 g/mol. The structure contains multiple functional groups that contribute to its biological activity, including methoxy and hydroxy groups which are known to enhance antioxidant properties.

Property	Value
Molecular Formula	$C_{18}H_{18}N_{2}O_{5}$
Molecular Weight	342.35 g/mol
CAS Number	1080-12-2
Boiling Point	Not Available

Antioxidant Activity

Research indicates that compounds within the chromeno[2,3-c]pyrrole class exhibit significant antioxidant activity . For example, studies have shown that these compounds can scavenge free radicals and reduce oxidative stress in various biological systems . The presence of hydroxyl and methoxy groups in the compound enhances its ability to donate electrons, thereby neutralizing free radicals.

Antimicrobial Properties

Recent studies have also highlighted the antimicrobial potential of similar pyrrole derivatives. For instance, pyrrole-based compounds have demonstrated activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 3.12 to 12.5 µg/mL . While specific data on this compound's antimicrobial efficacy is limited, its structural similarities suggest potential for similar activity.

Anti-inflammatory Effects

The compound has been noted for its potential anti-inflammatory properties . In vitro studies involving related compounds have shown that they can inhibit pro-inflammatory cytokines, suggesting a mechanism through which they may alleviate inflammatory conditions .

Synthesis and Optimization Studies

A significant aspect of research on this compound involves its synthesis and optimization. A study demonstrated a successful one-pot multicomponent reaction yielding high-purity products (over 95% purity) with good yields (43–86%) under optimized conditions . This efficiency in synthesis is crucial for further biological testing and application development.

Comparative Studies

Comparative studies on related compounds have provided insights into the structure-activity relationship (SAR). For instance, modifications in the methoxy and hydroxy substituents significantly affect the biological potency of pyrrole derivatives. This underscores the importance of these functional groups in enhancing biological activity .